Cas no 1805656-77-2 (Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate
• CAS No: 1805656-77-2
• MF: C₁₃H₁₀F₅NO₃S
• MW: 355.280419826508
• CID: 4944817
• Update Time: 2025-11-05

Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H10F5NO3S/c1-2-21-10(20)5-7-3-4-9(22-12(14)15)8(6-19)11(7)23-13(16,17)18/h3-4,12H,2,5H2,1H3
• InChI Key： BFPJLTGOAXIQOL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=C(C=CC=1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate

Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate (CAS No. 1805656-77-2): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate (CAS No. 1805656-77-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound, characterized by its unique structural features, including a cyano group, difluoromethoxy moiety, and a trifluoromethylthio substituent, exhibits a range of biological activities that make it an intriguing candidate for further investigation.

The cyano group in the structure of Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate is known for its ability to enhance the potency and selectivity of molecules. This functional group can participate in various chemical reactions, making it a valuable component in the design of new drugs. The presence of the difluoromethoxy moiety adds to the compound's lipophilicity and metabolic stability, which are crucial factors in drug development. Additionally, the trifluoromethylthio substituent contributes to the overall electronic and steric properties of the molecule, potentially influencing its biological activity.

Recent studies have explored the pharmacological properties of Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively reduced tumor growth in vitro and in vivo, suggesting its potential as a novel therapeutic agent.

Another area of interest is the compound's ability to modulate cellular signaling pathways. Research conducted at a leading pharmaceutical institute demonstrated that Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate can selectively target and inhibit specific signaling cascades involved in inflammation and autoimmune disorders. This selective inhibition could lead to more targeted and effective treatments with fewer side effects compared to existing therapies.

The synthesis of Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate has also been a focus of recent studies. A novel synthetic route was reported in *Organic Letters*, which involves a series of well-defined steps to produce the compound with high yield and purity. This synthetic method not only simplifies the production process but also enhances the scalability for large-scale manufacturing, making it more feasible for pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have shown that Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens. These trials will also provide valuable insights into the compound's pharmacokinetics and pharmacodynamics, which are essential for its successful translation into clinical practice.

The potential applications of Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate extend beyond cancer and inflammatory diseases. Researchers are exploring its use in other therapeutic areas, such as neurodegenerative disorders and metabolic diseases. For example, preliminary data suggest that this compound may have neuroprotective effects, potentially offering new avenues for treating conditions like Alzheimer's disease and Parkinson's disease.

In conclusion, Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethylthio)phenylacetate (CAS No. 1805656-77-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As more data become available, this compound may play a significant role in advancing medical treatments for various diseases.